Cas no 89157-36-8 (2-Heptenoic acid, 2-methyl-)

2-Heptenoic acid, 2-methyl- structure
2-Heptenoic acid, 2-methyl- structure
Product Name:2-Heptenoic acid, 2-methyl-
CAS No:89157-36-8
MF:C8H14O2
MW:142.195562839508
CID:610142
PubChem ID:53411097
Update Time:2025-04-19

2-Heptenoic acid, 2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Heptenoic acid, 2-methyl-
    • 2-methylhept-2-enoic acid
    • DTXSID80696440
    • 89157-36-8
    • hept-2-ene-2-carboxylic acid
    • hept-2-ene-2carboxylic acid
    • FYZUENZXIZCLAZ-UHFFFAOYSA-N
    • Inchi: 1S/C8H14O2/c1-3-4-5-6-7(2)8(9)10/h6H,3-5H2,1-2H3,(H,9,10)
    • InChI Key: FYZUENZXIZCLAZ-UHFFFAOYSA-N
    • SMILES: OC(C(C)=CCCCC)=O

Computed Properties

  • Exact Mass: 142.099
  • Monoisotopic Mass: 142.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.5
  • Topological Polar Surface Area: 37.3Ų
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